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Compound of Interest

Compound Name: 2-Undecyloxirane

Cat. No.: B156488

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Specific safety and toxicological data for 2-Undecyloxirane (CAS No. 59829-81-1) is not
readily available in public databases. This guide is therefore based on the general properties of
terminal epoxides and data from structurally similar long-chain 1,2-epoxyalkanes. All personnel
handling this compound should treat it as potentially hazardous and exercise extreme caution.
A comprehensive, substance-specific risk assessment should be conducted before any use.

Introduction to 2-Undecyloxirane and the Hazards of
Terminal Epoxides

2-Undecyloxirane is a long-chain terminal epoxide. The epoxide functional group, a three-
membered ring containing two carbon atoms and one oxygen atom, is characterized by
significant ring strain, making it highly reactive.[1] This reactivity is the basis for their utility in
chemical synthesis but also underlies their potential toxicity. Epoxides are known alkylating
agents, which means they can react with nucleophilic groups in biological macromolecules like
DNA and proteins, a mechanism that makes many of them toxic.[1]

Long-chain aliphatic epoxides are of interest in various research and development fields,
including as intermediates in the synthesis of complex molecules and polymers.[2] While

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b156488?utm_src=pdf-interest
https://www.benchchem.com/product/b156488?utm_src=pdf-body
https://www.benchchem.com/product/b156488?utm_src=pdf-body
https://www.benchchem.com/product/b156488?utm_src=pdf-body
https://en.wikipedia.org/wiki/Epoxide
https://en.wikipedia.org/wiki/Epoxide
https://d-nb.info/1238794858/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

specific toxicological data for 2-Undecyloxirane is scarce, related long-chain epoxides are

known to be skin and eye irritants.[3][4][5][6]

Hazard Identification and Classification

In the absence of a specific Safety Data Sheet (SDS) for 2-Undecyloxirane, the GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classification of structurally

similar long-chain terminal epoxides can provide an indication of the potential hazards.

Hazard GHS Hazard . .
L Signal Word Pictogram
Classification Statement
Skin H315: Causes skin ] ]
) o o Warning Exclamation Mark
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ] ]
o S Warning Exclamation Mark
Damage/Eye Irritation eye irritation
Specific target organ
toxicity — single H335: May cause ) )
) ) L Warning Exclamation Mark
exposure (Respiratory  respiratory irritation
tract irritation)
Hazardous to the )
) ] H400: Very toxic to ] ]
aquatic environment, o Warning Environment
aquatic life
acute hazard
Hazardous to the H410: Very toxic to
aquatic environment, aquatic life with long Warning Environment

long-term hazard

lasting effects

This table is a composite based on GHS classifications for 1,2-epoxydecane, 1,2-

epoxytetradecane, 1,2-epoxyhexadecane, and 1,2-epoxyoctadecane.[3][4][5][6]

Physical and Chemical Properties

Limited physical and chemical data for 2-Undecyloxirane is available. The following table

includes data for a related compound where noted.
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Property Value Source
Molecular Formula C13H260 BLD Pharm
Molecular Weight 198.34 g/mol BLD Pharm
- ) Chemsrc (for (R)-(+)-1,2-
Boiling Point 138°C @ 15 mm Hg
Epoxydecane)
) Chemsrc (for (R)-(+)-1,2-
Density 0.841 g/mL at 25°C
Epoxydecane)
. Chemsrc (for (R)-(+)-1,2-
Flash Point 212 °F (100 °C)

Epoxydecane)

Safe Handling and Storage
Engineering Controls

All work with 2-Undecyloxirane should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Undecyloxirane.
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PPE Category Specification Rationale

) To protect against splashes
) Chemical splash goggles and ) _
Eye and Face Protection ) which may cause serious eye
a face shield. o
irritation.

Chemical-resistant gloves ) )
) ) o To prevent skin contact, which
Skin Protection (e.g., nitrile, neoprene) and a o
can cause irritation.
lab coat.

Not typically required when
used in a fume hood. If
aerosols may be generated ) ]
) ) ] To prevent inhalation of vapors
Respiratory Protection outside of a fume hood, a
] or aerosols.
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

General Handling Procedures

» Avoid all direct contact with the skin, eyes, and clothing.
¢ Do not breathe vapors or mists.
e Wash hands thoroughly after handling.[8]

o Keep containers tightly closed when not in use.

Storage

Store 2-Undecyloxirane in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, acids, and bases.

Emergency Procedures
First Aid Measures
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Exposure Route Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) e o o
give artificial respiration. Consult a physician.

) Immediately wash off with soap and plenty of
Skin Contact o
water. Consult a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

These are general first aid procedures for chemical exposure. Always have the Safety Data
Sheet (if available) for the specific chemical when seeking medical attention.

Spill Response

A chemical spill of 2-Undecyloxirane should be treated as a hazardous event. The following
workflow outlines the general procedure for a minor spill in a laboratory setting.

Cleanup (Minor Spill)

Contain the spill with
e et moteral }—» Absorb the spilled liquid }—»

Decontaminate the spill area

Don appropriate PPE }—»

Major Spill

Collect waste into a
sealed container

Initial Actions Assesw
Alert personnel in Assess the spill size
the immediate area Evacuate the spill area and potential hazards

ac ency Services
onmental Health & Safety

Click to download full resolution via product page

Figure 1: General workflow for responding to a chemical spill.
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Experimental Protocols

Detailed experimental protocols should be developed as part of a comprehensive risk
assessment for any procedure involving 2-Undecyloxirane. The following is a general

framework for a risk assessment process.

Planning Phase

Identify Chemical Hazards
(Review available data for epoxides)

v

Evaluate Risks
(Inhalation, dermal contact, etc.)

Control Measures

Select Control Measures
(Fume hood, PPE, etc.)

v

Develop Standard Operating
Procedure (SOP)

Implementation & Review

Conduct Experiment
(Follow SOP)

v

Review and Update
Procedure as needed

Click to download full resolution via product page

Figure 2: A logical process for risk assessment before using 2-Undecyloxirane.

Disposal Considerations
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All waste containing 2-Undecyloxirane should be treated as hazardous waste. Collect waste
in a properly labeled, sealed container and dispose of it through a licensed chemical waste
disposal facility. Do not dispose of it down the drain.

Conclusion

While 2-Undecyloxirane may be a valuable compound in research and development, the lack
of specific safety data necessitates a cautious and well-informed approach to its handling. By
understanding the general hazards of long-chain terminal epoxides and implementing robust
safety protocols, including the use of appropriate engineering controls and personal protective
equipment, researchers can minimize the risks associated with this reactive chemical.
Continuous vigilance and adherence to established safety procedures are paramount for
ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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